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Compound of Interest

Compound Name: 1,3-Dichlorohexane

Cat. No.: B13959270

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 1,3-Dichlorohexane is a chemical for which comprehensive safety and
toxicological data is not readily available. This guide has been compiled using information on
closely related compounds and general principles for handling halogenated hydrocarbons. The
information provided herein should be used as a supplementary resource to a thorough risk
assessment conducted by qualified safety professionals. All laboratory work should be
performed in strict accordanceance with institutional and regulatory safety protocols.

Executive Summary

1,3-Dichlorohexane is a chlorinated alkane whose specific toxicological and safety profile has
not been extensively documented. This guide provides a summary of the known physical and
chemical properties and extrapolates potential hazards and safety precautions based on data
from related isomers and the broader class of chlorinated hydrocarbons. The absence of
definitive data necessitates a highly cautious approach to the handling, storage, and disposal
of this compound. All quantitative data presented is the best available at the time of publication
and should be treated as indicative rather than definitive.

Physicochemical Properties

The following table summarizes the available and estimated physicochemical properties of 1,3-
dichlorohexane. This data is essential for understanding its potential behavior under various
laboratory conditions.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13959270?utm_src=pdf-interest
https://www.benchchem.com/product/b13959270?utm_src=pdf-body
https://www.benchchem.com/product/b13959270?utm_src=pdf-body
https://www.benchchem.com/product/b13959270?utm_src=pdf-body
https://www.benchchem.com/product/b13959270?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13959270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula CeH12Cl2 PubChem

Molecular Weight 155.07 g/mol PubChem

CAS Number 56375-88-3 PubChem

Appearance Colorless liquid (presumed) General chemical properties

172-173 °C at 760 mmHg (for
Boiling Point 1,3-Dichlorobenzene, a related  Fisher Scientific[1]

compound)

-24 °C (for 1,3-
Melting Point Dichlorobenzene, a related Fisher Scientific[1]

compound)

67 °C (for 1,3-

Flash Point Dichlorobenzene, a related Fisher Scientific[1]
compound)
. Insoluble or slightly soluble in General properties of
Solubility
water (presumed) halogenated alkanes

Hazard Identification and GHS Classification
(Presumed)

Due to the lack of a specific Safety Data Sheet (SDS) for 1,3-dichlorohexane, the following
GHS classification is based on data for the closely related isomer, 1,6-dichlorohexane, and
general knowledge of short-chain chlorinated alkanes. These should be considered as
minimum precautions.
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
H227:
Flammable . :
o Category 4 None Warning Combustible
Liquids -
liquid
Acute Toxicity, L, ) H302: Harmful if
Category 4 lualt text Warning
Oral swallowed
Skin
) o b, ) H315: Causes
Corrosion/Irritatio ~ Category 2 lalt text Warning o
skin irritation
n
Serious Eye H319: Causes
Damage/Eye Category 2A alt text Warning serious eye
Irritation irritation
Specific Target
Organ Toxicity - H335: May
Single Exposure Category 3 alt text Warning cause respiratory
(Respiratory tract irritation
irritation)
Hazardous to the
) H412: Harmful to
Aguatic . .
) aquatic life with
Environment, Category 3 None None i
long lasting
Long-Term
effects
Hazard

Note: The GHS pictograms for "Warning" are represented by an exclamation mark. The "Health

Hazard" pictogram may also be relevant depending on the specific toxicological profile, which

is currently unknown.

Experimental Protocols: Safe Handling Procedures

The following protocols are generalized for handling volatile and potentially toxic halogenated

hydrocarbons and should be adapted for 1,3-dichlorohexane with a comprehensive, site-

specific risk assessment.
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Engineering Controls

o Ventilation: All handling of 1,3-dichlorohexane must be conducted in a properly functioning

chemical fume hood with a face velocity of at least 100 feet per minute.

« |solation: For larger quantities or extended procedures, use of a glove box or other isolated

system is recommended.

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

| : . PPE)

PPE Type

Specification

Hand Protection

Chemical-resistant gloves (e.g., Viton®, nitrile
rubber with appropriate thickness and
breakthrough time). Consult glove

manufacturer's compatibility charts.

Eye Protection

Chemical safety goggles and a face shield.

Skin and Body Protection

A flame-resistant lab coat, long pants, and
closed-toe shoes. For significant exposure risks,
a chemical-resistant apron or suit may be

necessary.

Respiratory Protection

For situations where fume hood use is not
feasible or in case of a spill, a NIOSH-approved
respirator with an organic vapor cartridge is

required.

Standard Operating Procedure for Handling and Use

» Preparation: Before starting work, ensure all necessary PPE is worn correctly and all

engineering controls are operational. Have spill control materials readily available.

» Dispensing:

o Transport the chemical in a secondary container.
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o Use a well-ventilated area, preferably a chemical fume hood.
o Ground all equipment to prevent static discharge, as the compound is combustible.

o Use a syringe or cannula for transferring small quantities to minimize vapor release.

e During Use:

o Keep containers tightly closed when not in use.

o Avoid heating the substance, as it is a combustible liquid.

o Be aware of incompatible materials such as strong oxidizing agents.
e Waste Disposal:

o Collect all waste containing 1,3-dichlorohexane in a designated, labeled, and sealed
container.

o Dispose of as hazardous waste in accordance with local, state, and federal regulations.
Do not pour down the drain.

o Decontamination:

o Thoroughly clean all glassware and equipment that has come into contact with 1,3-
dichlorohexane using an appropriate solvent and detergent.

o Wipe down the work area in the fume hood after completion of work.

Emergency Procedures
Spill Response

o Evacuate: Immediately evacuate the area and alert others.
e Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: If the spill is small and you are trained to do so, contain the spill with an inert
absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper
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towels.

o Collect: Carefully collect the absorbed material into a sealed container for hazardous waste
disposal.

o Decontaminate: Clean the spill area with an appropriate solvent and then soap and water.

First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact . . o
clothing. Seek medical attention if irritation

persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ) ) ) ] )

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Visualizations

The following diagrams illustrate key logical relationships and workflows for the safe handling of
1,3-dichlorohexane.

Caption: Hazard Mitigation Pathway for 1,3-Dichlorohexane.
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Caption: Standard Experimental Workflow for 1,3-Dichlorohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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